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Compound of Interest

Compound Name: Iodoethane-13C2

Cat. No.: B1610209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability,

and handling of Iodoethane-13C2. This isotopically labeled compound is a valuable tool in

various research and development applications, particularly in metabolic studies and the

synthesis of complex organic molecules. All quantitative data is summarized in structured

tables for ease of reference, and a detailed visualization of its primary reaction mechanism is

provided.

Core Chemical Properties
Iodoethane-13C2, also known as Ethyl-13C2 iodide, is the isotopically labeled form of

iodoethane where both carbon atoms are the heavy isotope, carbon-13. This labeling provides

a distinct mass shift, making it an excellent tracer for a variety of analytical techniques.
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Property Value Reference

Molecular Formula ¹³C₂H₅I [1]

Molecular Weight 157.95 g/mol [2]

CAS Number 34189-74-7 [2][3]

Appearance Colorless to yellow liquid [4]

Density 1.975 g/mL at 25 °C [2]

Melting Point -108 °C [2]

Boiling Point 69-73 °C [2]

Refractive Index n20/D 1.512 [2]

Isotopic Purity 99 atom % ¹³C [2]

Stability and Storage
Proper storage and handling of Iodoethane-13C2 are crucial to maintain its integrity and

prevent degradation.

Parameter Recommendation Reference

Storage Temperature 2-8°C [2]

Light Sensitivity Protect from light [5][6]

Moisture Sensitivity
Moisture sensitive; store in a

dry, well-ventilated place
[5][6][7]

Stabilizer

Often contains copper as a

stabilizer to prevent

decomposition

[2][3]

Incompatibilities
Strong oxidizing agents, strong

bases, magnesium
[5][8]
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Iodoethane-13C2 can decompose upon exposure to air and light, turning yellow or reddish

due to the formation of dissolved iodine.[4][9] To mitigate this, it is often stored with a copper

stabilizer.[2][3] For long-term storage, it is recommended to keep the compound in a tightly

sealed container in a cool, dry, and dark place.[6][7]

Applications in Research and Drug Development
The primary utility of Iodoethane-13C2 lies in its application as a stable isotope tracer in a

variety of scientific disciplines.

Metabolic Labeling and Flux Analysis: In metabolic research, Iodoethane-13C2 can be used

as a precursor for introducing the ¹³C label into various metabolic pathways. This allows

researchers to trace the flow of carbon atoms through cellular metabolism, providing insights

into pathway activity and flux under different physiological or pathological conditions.

Organic Synthesis: As an isotopic analog of iodoethane, it serves as an important reagent in

organic synthesis.[3] It is particularly useful in alkylation reactions for the synthesis of ¹³C-

labeled disubstituted α-amino acids.[3] It is also employed in electrochemical reduction

reactions for the preparation of labeled carbamates.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The presence of the ¹³C isotope makes

Iodoethane-13C2 a valuable tool in NMR studies, aiding in the elucidation of molecular

structures and reaction mechanisms.

Reaction Mechanism: SN2 Alkylation
Iodoethane-13C2 typically undergoes nucleophilic substitution via an SN2 (bimolecular

nucleophilic substitution) mechanism. This is a single-step process where a nucleophile attacks

the electrophilic carbon atom, and the iodide leaving group departs simultaneously.

Caption: SN2 reaction mechanism of Iodoethane-13C2.

In this one-step mechanism, the nucleophile (Nu⁻) attacks the carbon atom bonded to the

iodine.[10] This leads to a high-energy transition state where the nucleophile-carbon bond is

partially formed, and the carbon-iodine bond is partially broken.[10] The reaction results in the

formation of the new product and the iodide ion as the leaving group.[10]
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Experimental Protocol: General Procedure for
Alkylation
The following is a general experimental protocol for an alkylation reaction using Iodoethane-
13C2. This should be adapted and optimized for specific substrates and reaction conditions.

Objective: To introduce a ¹³C₂-ethyl group onto a nucleophilic substrate.

Materials:

Iodoethane-13C2

Nucleophilic substrate (e.g., an amine, phenoxide, or enolate)

Anhydrous aprotic solvent (e.g., acetonitrile, DMF, or THF)

Base (if required, e.g., K₂CO₃, NaH, or Et₃N)

Inert atmosphere (e.g., nitrogen or argon)

Standard glassware for organic synthesis

Magnetic stirrer and heating mantle

Quenching solution (e.g., saturated aqueous NH₄Cl)

Extraction solvent (e.g., ethyl acetate or dichloromethane)

Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

Rotary evaporator

Purification apparatus (e.g., column chromatography or recrystallization setup)

Procedure:

Preparation: Dry all glassware in an oven and allow to cool under an inert atmosphere.
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Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the

nucleophilic substrate and the anhydrous aprotic solvent under an inert atmosphere.

Base Addition (if necessary): If the nucleophile requires deprotonation, add the appropriate

base and stir the mixture at the desired temperature until deprotonation is complete.

Addition of Iodoethane-13C2: Slowly add a solution of Iodoethane-13C2 in the anhydrous

solvent to the reaction mixture.

Reaction: Stir the reaction mixture at the appropriate temperature (ranging from room

temperature to reflux, depending on the reactivity of the substrate) and monitor the progress

of the reaction by a suitable analytical technique (e.g., TLC or LC-MS).

Work-up: Once the reaction is complete, cool the mixture to room temperature and quench

the reaction by adding the appropriate quenching solution.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable

organic solvent. Wash the organic layer with brine, dry it over an anhydrous drying agent,

and filter.

Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. Purify

the crude product by column chromatography, recrystallization, or distillation to obtain the

desired ¹³C-labeled product.
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Caption: General experimental workflow for alkylation.

Safety and Handling
Iodoethane-13C2 is a hazardous chemical and should be handled with appropriate safety

precautions in a well-ventilated fume hood.
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Hazards: Harmful if swallowed, causes skin and serious eye irritation, may cause an allergic

skin reaction, and may cause allergy or asthma symptoms or breathing difficulties if inhaled.

[3] It is also a combustible liquid.[2]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.[8]

Handling: Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Keep

away from open flames, hot surfaces, and sources of ignition.[6][8]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

This technical guide is intended for informational purposes only. Always refer to the Safety Data

Sheet (SDS) for complete and up-to-date safety information before handling Iodoethane-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to Iodoethane-13C2:
Chemical Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610209#iodoethane-13c2-chemical-properties-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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